4-(4-Benzyloxyphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(4-phenylmethoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C19H15NO3/c21-19(22)18-12-20-11-10-17(18)15-6-8-16(9-7-15)23-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,21,22)
• InChI Key: KNFBCKRZQUIJQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=C(C=NC=C3)C(=O)O
• Molecular Formula: C19H15NO3
• DSSTOX Substance ID: DTXSID20692789
• Molecular Weight: 305.3 g/mol
• CAS RN: 1261908-76-2

Description

4-(4-Benzyloxyphenyl)nicotinic acid (4-BPA) is a chemical compound belonging to the class of organic compounds known as phenylacetic acids. It is a derivative of nicotinic acid and is used in various scientific research applications. 4-BPA is a white, crystalline solid with a melting point of 135°C. It is soluble in water and is stable under normal conditions.

Scientific Research Applications

4-(4-Benzyloxyphenyl)nicotinic acid, 95% is used in a variety of scientific research applications, such as the study of enzyme-catalyzed reactions, the synthesis of drugs, and the study of metabolic pathways. It is also used as a chiral selector in chiral separations, as a chemical reagent in organic synthesis, and as a fluorescent probe in chemical biology.

Mechanism of Action

The mechanism of action of 4-(4-Benzyloxyphenyl)nicotinic acid, 95% is not fully understood. It is known, however, that 4-(4-Benzyloxyphenyl)nicotinic acid, 95% is an inhibitor of monoamine oxidase (MAO) enzymes, which are involved in the breakdown of neurotransmitters such as dopamine and serotonin. 4-(4-Benzyloxyphenyl)nicotinic acid, 95% also has the ability to interact with other enzymes and receptors in the body, such as the nicotinic acetylcholine receptor.
Biochemical and Physiological Effects
4-(4-Benzyloxyphenyl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit MAO enzymes, which can lead to increased levels of serotonin and dopamine in the brain. It has also been shown to interact with the nicotinic acetylcholine receptor, which can lead to increased levels of acetylcholine in the brain. In addition, 4-(4-Benzyloxyphenyl)nicotinic acid, 95% has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

4-(4-Benzyloxyphenyl)nicotinic acid, 95% is a useful chemical for laboratory experiments due to its stability and solubility in water. It is also relatively inexpensive and can be easily synthesized from nicotinic acid and benzyl bromide. However, due to its MAO inhibitory activity, 4-(4-Benzyloxyphenyl)nicotinic acid, 95% can cause undesired effects if used in high concentrations or in combination with other MAO inhibitors.

Future Directions

There are a number of potential future directions for research involving 4-(4-Benzyloxyphenyl)nicotinic acid, 95%. These include further study of its effects on MAO enzymes and its interactions with other enzymes and receptors in the body. Additionally, further research could be conducted to investigate its potential therapeutic applications, such as its ability to act as an antioxidant and anti-inflammatory agent. Additionally, further research could be conducted to investigate its potential use as a chiral selector in chiral separations and as a fluorescent probe in chemical biology. Finally, further research could be conducted to investigate its potential use as a chemical reagent in organic synthesis.

Synthesis Methods

4-(4-Benzyloxyphenyl)nicotinic acid, 95% can be synthesized from nicotinic acid and benzyl bromide in a two-step reaction. In the first step, nicotinic acid is reacted with benzyl bromide in the presence of a base such as sodium hydroxide to form 4-(4-benzyloxyphenyl)nicotinate. In the second step, this reaction product is then treated with hydrochloric acid to yield 4-(4-Benzyloxyphenyl)nicotinic acid, 95%.